Cas no 1597885-30-7 (4-(dimethylsulfamoyl)benzene-1-sulfonyl fluoride)

• Product Name: 4-(dimethylsulfamoyl)benzene-1-sulfonyl fluoride
• CAS No: 1597885-30-7
• MF: C₈H₁₀FNO₄S₂
• MW: 267.297703266144
• MDL: MFCD31420915
• CID: 5245960
• PubChem ID: 114791210
• Update Time: 2025-11-02

4-(dimethylsulfamoyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 4-[(dimethylamino)sulfonyl]-
• 4-(dimethylsulfamoyl)benzene-1-sulfonyl fluoride

• MDL： MFCD31420915
• Inchi： 1S/C8H10FNO4S2/c1-10(2)16(13,14)8-5-3-7(4-6-8)15(9,11)12/h3-6H,1-2H3
• InChI Key： DWWRJRHHULUFHG-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(S(N(C)C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(dimethylsulfamoyl)benzene-1-sulfonyl fluoride

Comprehensive Guide to 4-(Dimethylsulfamoyl)benzene-1-sulfonyl Fluoride (CAS No. 1597885-30-7): Properties, Applications, and Market Insights

4-(Dimethylsulfamoyl)benzene-1-sulfonyl fluoride (CAS No. 1597885-30-7) is a specialized sulfonyl fluoride derivative with growing importance in pharmaceutical and chemical research. This compound, often referred to as a sulfamoyl benzene sulfonyl fluoride, has gained attention due to its unique reactivity as a protein labeling reagent and click chemistry component. Its molecular structure combines a dimethylsulfamoyl group with a reactive sulfonyl fluoride moiety, making it valuable for bioconjugation applications and proteomics research.

The compound's chemical properties include a molecular weight of 251.28 g/mol and the characteristic stability of aryl sulfonyl fluorides. Researchers particularly value its selective reactivity with serine residues in proteins, a feature that has made sulfonyl fluoride probes increasingly popular in chemical biology studies. Recent publications highlight its use in developing covalent inhibitors and activity-based probes, especially in the context of enzyme inhibition studies and drug discovery pipelines.

In pharmaceutical applications, 4-(dimethylsulfamoyl)benzene-1-sulfonyl fluoride serves as a key intermediate for small molecule drug development. Its ability to form stable covalent bonds with biological targets aligns with current trends in targeted covalent inhibitor design, a hot topic in cancer therapeutics and inflammatory disease research. The compound's sulfonyl fluoride group reacts selectively with hydroxyl groups under physiological conditions, making it valuable for biomarker discovery and diagnostic agent development.

The synthesis of CAS 1597885-30-7 typically involves sulfonation reactions followed by fluorination steps, with researchers continuously optimizing protocols for better yield and purity. Analytical characterization commonly employs NMR spectroscopy and mass spectrometry, with the dimethylsulfamoyl group showing distinctive peaks in proton NMR around 2.8 ppm. Stability studies indicate that the compound maintains integrity under standard storage conditions, though precautions against moisture are recommended for long-term preservation.

Market analysis reveals growing demand for 4-(dimethylsulfamoyl)benzene-1-sulfonyl fluoride among contract research organizations and pharmaceutical companies. The global expansion of proteomics research and increased investment in covalent drug discovery have driven compound utilization. Suppliers typically offer this chemical in research quantities (milligram to gram scale) with >95% purity, catering to both academic laboratories and industrial R&D facilities. Pricing trends reflect its specialized nature, positioning it as a premium research chemical rather than bulk commodity.

Recent scientific literature highlights innovative applications of sulfonyl fluoride compounds like 1597885-30-7 in chemical proteomics workflows. Researchers have successfully employed this reagent for target identification and mechanism of action studies, particularly in investigations of kinase signaling pathways and post-translational modifications. The compound's compatibility with mass spectrometry-based proteomics makes it valuable for contemporary systems biology approaches.

Safety considerations for 4-(dimethylsulfamoyl)benzene-1-sulfonamide fluoride emphasize standard laboratory precautions for handling organic fluorides. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended. The compound's material safety data sheet provides specific guidance on storage conditions (typically anhydrous environments at room temperature) and incompatibilities to ensure safe laboratory practices.

Future research directions for CAS 1597885-30-7 may explore its potential in bioorthogonal chemistry applications and expanded chemical biology tool development. The growing interest in covalent drug discovery and targeted protein degradation strategies suggests sustained demand for well-characterized sulfonyl fluoride reagents. Ongoing optimization of synthetic routes may improve accessibility for the broader research community, potentially enabling new applications in diagnostic imaging and theranostic development.